(17beta)-17-(Benzoyloxy)-4-oxaandrost-5-en-3-one
(17beta)-17-(Benzoyloxy)-4-oxaandrost-5-en-3-one
Brand Name:
Vulcanchem
CAS No.:
71996-13-9
VCID:
VC0121474
InChI:
InChI=1S/C25H30O4/c1-24-14-12-19-17(8-10-20-25(19,2)15-13-22(26)28-20)18(24)9-11-21(24)29-23(27)16-6-4-3-5-7-16/h3-7,10,17-19,21H,8-9,11-15H2,1-2H3/t17-,18-,19-,21-,24-,25+/m0/s1
SMILES:
CC12CCC3C(C1CCC2OC(=O)C4=CC=CC=C4)CC=C5C3(CCC(=O)O5)C
Molecular Formula:
C25H30O4
Molecular Weight:
394.511
(17beta)-17-(Benzoyloxy)-4-oxaandrost-5-en-3-one
CAS No.: 71996-13-9
Cat. No.: VC0121474
Molecular Formula: C25H30O4
Molecular Weight: 394.511
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 71996-13-9 |
|---|---|
| Molecular Formula | C25H30O4 |
| Molecular Weight | 394.511 |
| IUPAC Name | [(1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-2,3,3a,3b,4,8,9,9b,10,11-decahydro-1H-indeno[5,4-f]chromen-1-yl] benzoate |
| Standard InChI | InChI=1S/C25H30O4/c1-24-14-12-19-17(8-10-20-25(19,2)15-13-22(26)28-20)18(24)9-11-21(24)29-23(27)16-6-4-3-5-7-16/h3-7,10,17-19,21H,8-9,11-15H2,1-2H3/t17-,18-,19-,21-,24-,25+/m0/s1 |
| Standard InChI Key | ITVCSVFIMJJFFZ-ROECFKKCSA-N |
| SMILES | CC12CCC3C(C1CCC2OC(=O)C4=CC=CC=C4)CC=C5C3(CCC(=O)O5)C |
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